Cas no 1804624-95-0 (Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804624-95-0
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4815525
• Update Time: 2025-06-13

Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-7(16)4-5-3-6(15)8(9(14-5)18-2)19-10(11,12)13/h3H,4H2,1-2H3,(H,14,15)
• InChI Key： KQRJPAAYEJRCDA-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(CC(=O)OC)NC=1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9

Additional information on Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Research Briefing on Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804624-95-0) in Chemical Biology and Pharmaceutical Applications

Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804624-95-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and hydroxy functional groups, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a key intermediate to develop analogs with improved pharmacokinetic properties. The study demonstrated that the trifluoromethoxy group significantly enhanced the binding affinity of the inhibitors to the JAK3 kinase domain, while the hydroxy and methoxy groups contributed to metabolic stability. These findings underscore the compound's utility in designing targeted therapies for autoimmune diseases.

In addition to its role in kinase inhibition, Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that derivatives of this compound exhibited potent inhibition of NF-κB signaling in vitro, suggesting potential applications in treating chronic inflammatory conditions. The study employed molecular docking simulations to elucidate the interactions between the compound and the NF-κB pathway components, revealing a unique binding mode facilitated by the trifluoromethoxy moiety.

From a synthetic chemistry perspective, the compound's stability and reactivity have been the subject of several methodological studies. A 2022 paper in Organic Letters described an optimized protocol for the large-scale synthesis of Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, achieving a 78% yield through a palladium-catalyzed cross-coupling reaction. This advancement addresses previous challenges in scalability, making the compound more accessible for industrial applications.

Looking ahead, the versatility of Methyl 4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetate continues to inspire new research directions. Ongoing clinical trials are evaluating its derivatives as potential treatments for rheumatoid arthritis and psoriasis, with preliminary results expected in late 2024. Furthermore, computational studies are exploring its applicability in other therapeutic areas, such as oncology and neurodegenerative diseases. As the body of evidence grows, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.